Cas no 2137564-59-9 (Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl-)

• Product Name: Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl-
• CAS No: 2137564-59-9
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5302509
• Update Time: 2025-07-17

Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl-

• Inchi： 1S/C13H28N2/c1-4-11(5-2)15-12-6-8-13(3,10-14)9-7-12/h11-12,15H,4-10,14H2,1-3H3
• InChI Key： KEEHNNJTROOVPJ-UHFFFAOYSA-N
• SMILES： C1(C)(CN)CCC(NC(CC)CC)CC1

Additional information on Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl-

Recent Advances in the Study of Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl- (CAS: 2137564-59-9)

Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl- (CAS: 2137564-59-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active ingredient in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the cyclohexane backbone and the ethylpropylamino substituent, make it a promising candidate for modulating biological targets. Recent research has explored its role in the inhibition of specific enzymes or receptors, with preliminary data suggesting efficacy in models of neurological and metabolic disorders. The synthesis of this compound has also been optimized to improve yield and purity, which is critical for its application in high-throughput screening and medicinal chemistry.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacokinetic properties of Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl-. The researchers employed advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize the compound's stability and metabolic profile. The results indicated favorable bioavailability and low toxicity, positioning it as a viable lead compound for further development.

In addition to its pharmacological potential, recent work has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular dynamics simulations have provided insights into its binding affinity for specific protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These findings are instrumental in guiding the design of derivatives with enhanced selectivity and potency.

Looking ahead, the application of Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl- in drug discovery is expected to expand, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical and clinical trials. Future research will likely focus on optimizing its therapeutic index and exploring combination therapies with existing drugs.

In conclusion, Cyclohexanemethanamine, 4-[(1-ethylpropyl)amino]-1-methyl- (CAS: 2137564-59-9) represents a promising avenue for innovation in chemical biology and pharmaceutical sciences. Its unique properties and recent advancements in synthesis and characterization underscore its potential as a cornerstone in the development of next-generation therapeutics. Continued research and collaboration will be essential to fully realize its clinical applications.